4-Bromo-3-(difluoromethyl)-5-methyl-1-propan-2-ylpyrazole

• IUPAC Name: 4-bromo-3-(difluoromethyl)-5-methyl-1-propan-2-ylpyrazole
• InChI: InChI=1S/C8H11BrF2N2/c1-4(2)13-5(3)6(9)7(12-13)8(10)11/h4,8H,1-3H3
• InChI Key: REPQERXTZPDEBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(C)C)C(F)F)Br
• Molecular Formula: C8H11BrF2N2
• Molecular Weight: 253.09 g/mol

Description

The compound “4-Bromo-3-(difluoromethyl)benzoic acid” is similar to the one you’re asking about. It’s a solid substance stored at ambient temperature. Another related compound is "4-bromo-3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole".

Synthesis Analysis

The synthesis and structure of a novel ortho-fluoroazobenzene, methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate, has been described. The molecule crystallizes in the centrocemetric space group P-1 with two rotomer molecules of the title compound in the asymmetric unit.

Molecular Structure Analysis

The position of ortho-fluoro azo rings differ between the two rotomers with one molecule having a rotation angle of 4.4° and the other molecule having a rotation angle of 76.9° with respect to the methyl 4-bromobenzoate.

Chemical Reactions Analysis

The integration of azobenzenes into photoswitchable materials has been investigated due to their desirable photoactive properties. This class of photoswitch often exhibits extremely fast trans to cis isomerization, on the order of picoseconds.

Physical And Chemical Properties Analysis

The compound “4-Bromo-3-(difluoromethyl)benzoic acid” has a molecular weight of 251.03. It’s a solid substance stored at ambient temperature.

Mechanism of Action

While the mechanism of action for the specific compound you’re asking about isn’t available, it’s worth noting that azobenzenes, a related class of compounds, are known for their photoactive properties. They can undergo extremely fast trans to cis isomerization.

Safety and Hazards

While specific safety and hazard information for the compound you’re asking about isn’t available, it’s important to handle all chemicals with care. For a related compound, “4-Bromo-3-(difluoromethyl)benzoic acid”, it’s recommended to avoid breathing mist, gas, or vapours, avoid contact with skin and eyes, and use personal protective equipment.

Future Directions

The development of novel photoactive molecules that may be incorporated into a variety of solid-state materials is crucial for the advancement of next-generation light-responsive smart materials. The integration of azobenzenes into photoswitchable materials has been of interest due to their desirable photoactive properties.